Cas no 2228389-78-2 (1-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2,2-difluoroethan-1-amine)

• Product Name: 1-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2,2-difluoroethan-1-amine
• CAS No: 2228389-78-2
• MF: C₇H₁₀ClF₂N₃
• MW: 209.624207019806
• CID: 6419991
• PubChem ID: 165851336
• Update Time: 2025-06-27

1-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2,2-difluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2,2-difluoroethan-1-amine
• 2228389-78-2
• EN300-1955400

• Inchi： 1S/C7H10ClF2N3/c1-2-13-3-12-6(8)5(13)4(11)7(9)10/h3-4,7H,2,11H2,1H3
• InChI Key： GHLDVEDPRKCPJH-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C(F)F)N)N(C=N1)CC

Computed Properties

• Exact Mass: 209.0531313g/mol
• Monoisotopic Mass: 209.0531313g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2,2-difluoroethan-1-amine

Comprehensive Overview of 1-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2,2-difluoroethan-1-amine (CAS No. 2228389-78-2)

1-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2,2-difluoroethan-1-amine, with the CAS number 2228389-78-2, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This compound features a unique imidazole core substituted with chloro, ethyl, and difluoroethylamine functional groups, which contribute to its distinct chemical properties and potential applications. Researchers are particularly interested in its role as a building block for synthesizing novel pharmaceuticals and crop protection agents, aligning with current trends in sustainable agriculture and drug discovery.

The structural complexity of 1-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2,2-difluoroethan-1-amine makes it a valuable intermediate in heterocyclic chemistry. Its imidazole ring is known for its bioisosteric properties, often mimicking natural metabolites in biological systems. This characteristic has led to its exploration in targeted therapies, especially in oncology and infectious diseases, where small-molecule inhibitors are in high demand. Additionally, the presence of fluorine atoms enhances its metabolic stability and bioavailability, addressing key challenges in modern drug design.

In the context of green chemistry, the synthesis of CAS 2228389-78-2 has been optimized to minimize environmental impact. Recent advancements in catalytic processes and solvent-free reactions have improved the yield and purity of this compound, making it a candidate for industrial-scale production. These innovations resonate with the growing demand for eco-friendly chemical manufacturing, a topic frequently searched by professionals in the field.

The compound’s potential extends to material science, where its fluorinated and nitrogen-rich structure could contribute to the development of advanced polymers or electronic materials. As industries seek alternatives to traditional petrochemical-derived products, 1-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2,2-difluoroethan-1-amine offers a promising avenue for innovation. Its compatibility with click chemistry and other modular synthetic approaches further enhances its versatility.

From a commercial perspective, the global market for fine chemicals and pharmaceutical intermediates is projected to grow substantially, driven by the increasing prevalence of chronic diseases and the need for precision agriculture. CAS 2228389-78-2 aligns with these trends, as its applications span multiple high-value sectors. Suppliers and researchers alike are investing in quality control protocols to ensure consistency in its production, addressing concerns about batch-to-batch variability, a common query in online forums.

In summary, 1-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2,2-difluoroethan-1-amine represents a convergence of cutting-edge science and industrial relevance. Its multifaceted applications—from drug development to sustainable materials—highlight its importance in contemporary research. As scientific communities continue to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and environmental sustainability.